tert-Butyl 4-chloro-8,9-dihydro-5H-pyrimido[4,5-d]azepine-7(6H)-carboxylate

• IUPAC Name: tert-butyl 4-chloro-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate
• InChI: InChI=1S/C13H18ClN3O2/c1-13(2,3)19-12(18)17-6-4-9-10(5-7-17)15-8-16-11(9)14/h8H,4-7H2,1-3H3
• InChI Key: OWQQLMMARYLDAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(CC1)N=CN=C2Cl
• Molecular Formula: C13H18ClN3O2
• DSSTOX Substance ID: DTXSID50653601
• Molecular Weight: 283.75 g/mol
• CAS RN: 1057338-27-8

Description

“tert-Butyl 4-chloro-8,9-dihydro-5H-pyrimido[4,5-d]azepine-7(6H)-carboxylate” is a chemical compound with the CAS Number: 1057338-27-8. It has a molecular weight of 283.76. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H18ClN3O2/c1-13(2,3)19-12(18)17-6-4-9-10(5-7-17)15-8-16-11(9)14/h8H,4-7H2,1-3H3. This code provides a specific description of the molecule’s structure, including its atomic connectivity and tautomeric states.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Synthesis and Characterization Techniques Research has focused on synthesizing and characterizing compounds with similar structures or functionalities, illustrating the compound's relevance in synthetic organic chemistry. For example, Çolak et al. (2021) explored the synthesis, characterization, thermal, X-ray, and DFT analyses of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate derivatives, which were synthesized from starting tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur. The study highlights the importance of such compounds in understanding molecular structures and interactions, as well as their potential applications in designing materials with desired properties (Çolak, Karayel, Buldurun, & Turan, 2021).

Advanced Materials Development The development of new materials with specific electronic or physical properties often involves compounds similar to tert-Butyl 4-chloro-8,9-dihydro-5H-pyrimido[4,5-d]azepine-7(6H)-carboxylate. Chern and Tsai (2008) synthesized a series of new polyimides containing tert-butyl side groups, showcasing the compound's relevance in materials science. These novel polyimides exhibited low dielectric constants, excellent solubility, and high glass transition temperatures, underscoring the potential of similar compounds in the development of advanced materials with unique properties (Chern & Tsai, 2008).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes.

Synthesis routes and methods

Procedure details

A mixture of tert-butyl 4-hydroxy-5,6,8,9-tetrahydro-7H-pyrimido[4,5-d]azepine-7-carboxylate (4.3 g, 16.2 mmol) and POCl3 (2.3 ml) in toluene (30 mL) is heated at 90° C. for 1 hr. The solvent is removed in vacuo and EtOAc (30 ml) and water (30 ml) are added to the residue. NaHCO3 is carefully added until the pH of the aqueous layer is greater than 7. The layers are separated and the aqueous layer is extracted with EtOAc (2×30 ml). The combined extracts are washed with brine (50 ml) and dried (Na2SO4), and the solvent is evaporated. Flash column purification of the residue with EtOAc/hexane (6:1) provides the title compound as a light yellow solid.